Cas no 1915002-35-5 (5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1915002-35-5
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• CID: 5973742
• PubChem ID: 165827029
• Update Time: 2025-06-22

5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1906940
• 1915002-35-5

• Inchi： 1S/C9H5BrN2O3/c10-8-2-1-5(4-11-8)7-3-6(9(13)14)12-15-7/h1-4H,(H,13,14)
• InChI Key： WIURMKUPYYCHHP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 267.94835g/mol
• Monoisotopic Mass: 267.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 1915002-35-5)

5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 1915002-35-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the bromopyridine moiety in the structure adds to its complexity and potential utility in various therapeutic areas.

The chemical structure of 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid is characterized by a 1,2-oxazole ring fused with a 6-bromopyridine group and a carboxylic acid functional group. The bromine atom at the 6-position of the pyridine ring plays a crucial role in modulating the compound's reactivity and biological activity. This unique structural feature has been explored in several studies to understand its impact on pharmacological properties and potential drug development.

Recent research has highlighted the potential of 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid as a lead compound for the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers also noted that the compound showed good selectivity and low cytotoxicity, making it a promising candidate for further optimization.

In another study, published in the European Journal of Medicinal Chemistry, 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid was evaluated for its antimicrobial properties against a panel of Gram-positive and Gram-negative bacteria. The results indicated that the compound demonstrated significant antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA). This finding is particularly relevant given the increasing prevalence of antibiotic-resistant bacteria and the urgent need for new antimicrobial agents.

The anticancer potential of 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid has also been investigated. A study published in Cancer Letters reported that this compound induced apoptosis in human colon cancer cells by activating caspase-dependent pathways. The researchers observed that the compound selectively targeted cancer cells while sparing normal cells, suggesting its potential as a selective anticancer agent. Further studies are underway to explore its mechanism of action and optimize its therapeutic efficacy.

Beyond its direct biological activities, 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid has also been used as a building block in combinatorial chemistry and drug discovery efforts. Its versatile reactivity allows for the synthesis of a wide range of derivatives with varying functional groups, which can be screened for improved pharmacological properties. This approach has led to the identification of several analogs with enhanced potency and reduced toxicity compared to the parent compound.

The synthesis of 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid typically involves multistep reactions starting from commercially available precursors. One common synthetic route involves the condensation of 6-bromonicotinic acid with an appropriate amine followed by cyclization to form the oxazole ring. The carboxylic acid group can be introduced through subsequent oxidation steps or via direct synthesis from an appropriate precursor. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In conclusion, 5-(6-bromopyridin-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 1915002-35-5) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further development as a lead molecule in drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various disease areas.